Cas no 4435-52-3 (1,3-diphenylbutan-1-ol)

• Product Name: 1,3-diphenylbutan-1-ol
• CAS No: 4435-52-3
• MF: C₁₆H₁₈O
• MW: 226.313524723053
• CID: 1518366
• PubChem ID: 246552
• Update Time: 2025-04-21

1,3-diphenylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,3-diphenylbutan-1-ol
• 1,3-diphenyl-butan-1-ol
• NSC59795
• CTK4I8131
• AC1L6IBH
• optically inactive 1,3-diphenyl-butan-1-ol
• Opt.-inakt. 1-Hydroxy-1.3-diphenyl-butan
• 1,3-Diphenyl-1-butanol
• Opt.-inakt. 1,3-Diphenyl-butan-1-ol
• SureCN11035088
• AC1Q771F
• AR-1B7176
• KST-1B5214
• 1,3-diphenyl-butan-1-ol; 1,3-Diphenyl-butan-1-ol; NSC59795; CTK4I8131; AC1L6IBH; optically inactive 1,3-diphenyl-butan-1-ol; Opt.-inakt. 1-Hydroxy-1.3-diphenyl-butan; 1,3-Diphenyl-1-butanol; Opt.-inakt. 1,3-Diphenyl-butan-1-ol; SureCN11035088; AC1Q771F; AR-1B7176; KST-1B5214;
• DTXSID80289199
• NSC-59795
• AKOS013217103
• SCHEMBL11035088
• 4435-52-3

• Inchi： 1S/C16H18O/c1-13(14-8-4-2-5-9-14)12-16(17)15-10-6-3-7-11-15/h2-11,13,16-17H,12H2,1H3
• InChI Key： HHOIGVVVPSBYKO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 226.13584
• Monoisotopic Mass: 226.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23